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Compound of Interest

Compound Name: Dimethoxytin

CAS No.: 14794-99-1

Cat. No.: B085004

Get Quote

Executive Summary
Dimethoxytin (Tin(II) Methoxide,

) presents a dual-hazard profile that often catches researchers off guard.[1][2][3][4] It combines
the systemic toxicity of organotin compounds with the high flammability and toxicity of its
hydrolysis product: Methanol.[2][3][4]

Effective safety protocols must address not just the solid reagent, but the immediate chemical

transformation that occurs upon contact with ambient moisture.[2][4] This guide moves beyond

generic SDS advice to provide a field-validated PPE strategy for drug development and

materials science applications.

Part 1: The Hazard Matrix (The "Why")[1][2]
To select the correct PPE, you must understand the mechanism of failure.[4] Dimethoxytin is

not a static hazard; it is a moisture-sensitive precursor.[1][2][3][4]
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Component Hazard Mechanism of Action Critical Safety Implication

Tin(II) Core

Systemic Toxicity: Organic tin

compounds are potent

neurotoxins and skin irritants.

[1][2][3][4] The OSHA PEL is

extremely low (0.1 mg/m³).[3]

[4]

Skin Absorption: The "Skin"

designation means dermal

contact is as dangerous as

inhalation.[1][2][3][4] Standard

lab coats are insufficient.[3][4]

Methoxy Ligands Hydrolysis:

Glove Failure: Methanol

permeates standard nitrile

exam gloves in <10 minutes.[1]

[2][3][4] Relying solely on thin

nitrile is a critical safety gap.[3]

[4]

Physical State

Dust/Aerosol: Fine white

powder, easily aerosolized

during weighing.[2][3][4]

Inhalation: High efficiency

particulate filtration

(HEPA/P100) is mandatory

even for small quantities.[1][3]

[4]

Part 2: The PPE Shield (Selection Logic)
The following decision logic dictates your equipment based on the state of the reagent.

PPE Decision Workflow
Figure 1: Decision logic for selecting PPE based on experimental conditions.
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Start: Handling Dimethoxytin

Is the reagent Solid or in Solution?

Solid (Powder) Solution (Dissolved in Organic Solvent)

PRIMARY HAZARD: Particulates
GLOVES: Double Nitrile (5 mil min)

RESP: N95/P100 or Fume Hood

Does solvent contain Methanol
or promote hydrolysis?

HIGH RISK: Methanol Present
GLOVES: Silver Shield (Laminate) or Butyl

RESP: Fume Hood Mandatory

Yes (Hydrolysis/MeOH)

STANDARD RISK: Anhydrous/Inert
GLOVES: Double Nitrile (Change every 15m)

RESP: Fume Hood

No (Inert)

Click to download full resolution via product page

Detailed Equipment Specifications
1. Hand Protection (The Critical Control Point)
The Problem: Standard nitrile gloves offer excellent protection against solids but fail rapidly

against methanol (the hydrolysis product).[1][4]

Protocol A (Solid Handling): Double-glove with Nitrile (minimum 5 mil thickness).[1][2][3][4]

The outer glove is sacrificial; strip it immediately if powder touches it.[3][4]

Protocol B (Solution/Cleanup): If the reagent is dissolved or you are cleaning a spill (where

hydrolysis is occurring), you must use Laminate (Silver Shield/4H) or Butyl Rubber gloves.[1]

[2] Methanol breaks through nitrile in minutes, carrying dissolved tin compounds through the

skin.[2][3][4]
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2. Respiratory Protection
Primary Control: All handling should occur inside a certified chemical fume hood.[1][2][3][4]

Secondary Control (If outside hood): A half-face respirator with P100 (HEPA) cartridges is

required for solids.[1][2][3][4] If methanol is present, you must add an Organic Vapor (OV)

cartridge (Yellow/Magenta combo).[1][2][3][4]

3. Body & Eye Defense[1][3][4][5]
Eyes: Chemical Splash Goggles (ANSI Z87.1).[1][2][3][4] Safety glasses are insufficient due

to the fine nature of the powder and splash risk of corrosive hydrolysis products.[3][4]

Body: Tyvek® lab coat or apron with cuff loops.[1][2][3][4] Cotton lab coats can absorb

organotin solutions, creating a long-term dermal exposure hazard.[1][3][4]

Part 3: Operational Protocol (Step-by-Step)
Phase 1: Setup & Weighing[1][2][3][4]

Atmosphere: Dimethoxytin is moisture-sensitive.[1][2][3][4] Ideally, handle inside a Nitrogen-

filled glovebox.[1][3][4]

Fume Hood Prep: If a glovebox is unavailable, clear the fume hood.[2][3][4] Place a

disposable absorbent pad (pig mat) on the surface to capture dust.[3][4]

Static Control: Use an anti-static gun on the weighing boat. Tin alkoxides are often static-

charged and will "jump" during weighing, increasing inhalation risk.[1][2][3][4]

Phase 2: Transfer & Reaction[1][2][3][4]
The "Dry" Rule: Ensure all glassware is oven-dried. Introduction of water causes immediate

decomposition to

and Methanol.[1][2][3][4]

Cannula Transfer: For solutions, use cannula or syringe transfer techniques to avoid open-air

pouring.[1][2][3][4]
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Active Venting: If the reaction generates heat or involves protic solvents, ensure the vessel is

vented to a scrubber or hood exhaust to manage methanol vapors.[2][3][4]

Phase 3: Decontamination & Disposal
Crucial: Do not simply throw waste in the bin.[1][2][3][4] The residual powder will hydrolyze with

air humidity, releasing methanol fumes in the trash.[2][4]

Quenching: Slowly add the waste residue to a beaker of dilute acetic acid or water inside the

fume hood.[1][2][3][4] This forces hydrolysis under controlled conditions.[3][4]

Segregation: Collect the quenched mixture in a "Heavy Metal / Organotin" waste stream. Do

not mix with general organic solvents unless approved by EHS, as tin compounds can

catalyze reactions in waste drums.[3][4]

Wipe Down: Clean surfaces with soap and water (to hydrolyze residues) followed by an

ethanol wipe.[1][2][3][4] Dispose of wipes as hazardous solid waste.[1][3][4]

Part 4: Emergency Response
Scenario Immediate Action Rationale

Skin Contact

Drench & Soap: Wash with

copious soap and water for 15

mins.[1][2][3][4][6]

Solvents (alcohol/acetone)

increase skin permeability of

tin.[1][2][3][4] Use water/soap

only.[1][3][4]

Eye Contact Irrigate: Flush for 15 mins.

Hydrolysis in the eye releases

methanol and basic tin

hydroxides (Corrosive).[2][3][4]

Spill (Solid)

Cover & Scoop: Cover with dry

sand/pad.[1][2][3][4] Avoid

generating dust.[3][4][5][7]

Preventing dust inhalation is

the priority.[2][3][4]

Spill (Liquid)
Ventilate: Evacuate area if

outside hood.

Methanol vapors are

flammable and toxic.[2][3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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